Cas no 81167-79-5 (Pyridine, 2-[[(4-chlorophenyl)methyl]sulfonyl]-4-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(4-chlorophenyl)methyl]sulfonyl]-4-methyl-, 1-oxide
• CAS No: 81167-79-5
• MF: C₁₃H₁₂ClNO₃S
• MW: 297.757281303406
• CID: 704388
• PubChem ID: 501189

Pyridine, 2-[[(4-chlorophenyl)methyl]sulfonyl]-4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(4-chlorophenyl)methyl]sulfonyl]-4-methyl-, 1-oxide
• 2-[(4-chlorophenyl)methylsulfonyl]-4-methyl-1-oxidopyridin-1-ium
• 2-(4-Chloro-phenylmethanesulfonyl)-4-methyl-pyridine, 1-oxide
• 2-[(4-chlorophenyl)methylsulfonyl]-4-methyl-1-oxido-pyridin-1-ium
• SCHEMBL11396417
• 81167-79-5
• DTXSID30333393

• Inchi： InChI=1S/C13H12ClNO3S/c1-10-6-7-15(16)13(8-10)19(17,18)9-11-2-4-12(14)5-3-11/h2-8H,9H2,1H3
• InChI Key： OKWZGRWLYLJIEN-UHFFFAOYSA-N
• SMILES： CC1=CC(=[N+](C=C1)[O-])S(=O)(=O)CC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 297.0226421g/mol
• Monoisotopic Mass: 297.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 1.9